Cas no 22258-71-5 (2(3H)-Benzothiazolone,3-(2-chloroethyl)-)
22258-71-5 structure
Product Name:2(3H)-Benzothiazolone,3-(2-chloroethyl)-
CAS No:22258-71-5
MF:C9H8ClNOS
MW:213.683919906616
CID:267522
PubChem ID:272711
Update Time:2025-04-19
2(3H)-Benzothiazolone,3-(2-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone,3-(2-chloroethyl)-
- 3-(2-chloroethyl)-1,3-benzothiazol-2-one
- 3-(2-chloro-ethyl)-3H-benzothiazol-2-one
- 3-(2-Chloroethyl)-3H-benzothiazol-2-one
- 3-(2-chloroethyl)-3-hydrobenzothiazol-2-one
- AC1L6S6B
- AC1Q3V4J
- AG-690
- CTK4E9028
- NSC117368
- SureCN2149244
- 3-(2-chloroethyl)-1,3-benzothiazol-2(3H)-one
- AG-690/40144078
- 22258-71-5
- SCHEMBL2149244
- 3-(2-Chloroethyl)benzo[d]thiazol-2(3H)-one
- 3-(beta-chloroethyl)benzothiazolin-2-one
- DTXSID80297698
- AKOS000506124
- NSC-117368
- BAS 00280986
-
- Inchi： 1S/C9H8ClNOS/c10-5-6-11-7-3-1-2-4-8(7)13-9(11)12/h1-4H,5-6H2
- InChI Key： VZRAYMNDMPDPBO-UHFFFAOYSA-N
- SMILES： ClCCN1C(=O)SC2C=CC=CC1=2
Computed Properties
- Exact Mass: 213.00200
- Monoisotopic Mass: 213.0015127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 50.24000
- LogP: 2.30180
2(3H)-Benzothiazolone,3-(2-chloroethyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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